Cas no 1346510-61-9 (6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCL)

• Product Name: 6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCL
• CAS No: 1346510-61-9
• MF: C₉H₁₂Cl₂N₂O₃S
• MW: 299.174179077148
• MDL: MFCD26392590
• CID: 2145335
• Update Time: 2025-05-19

6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCL Chemical and Physical Properties

Names and Identifiers

• 6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCL
• 3-Pyridinesulfonyl chloride, 6-(4-morpholinyl)-, hydrochloride (1:1)

• MDL： MFCD26392590
• Inchi： 1S/C9H11ClN2O3S.ClH/c10-16(13,14)8-1-2-9(11-7-8)12-3-5-15-6-4-12;/h1-2,7H,3-6H2;1H
• InChI Key： MRXPXLQOJZJGKA-UHFFFAOYSA-N
• SMILES： S(C1C=NC(N2CCOCC2)=CC=1)(=O)(=O)Cl.Cl

Additional information on 6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCL

Comprehensive Overview of 6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCl (CAS No. 1346510-61-9)

6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCl (CAS No. 1346510-61-9) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound, featuring a morpholine-substituted pyridine core, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables versatile reactivity, making it valuable for drug discovery and material science applications.

The growing demand for heterocyclic compounds in medicinal chemistry has spotlighted 6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCl. Researchers frequently search for "sulfonyl chloride reagents" or "morpholine derivatives in drug design," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of candidate drugs, a key focus area in AI-driven drug development.

From a chemical perspective, the sulfonyl chloride group in this compound exhibits high electrophilicity, enabling efficient amide bond formation with amines under mild conditions. This property aligns with the pharmaceutical industry's push toward "green chemistry" and "atom-economical reactions." Analytical techniques like HPLC and NMR confirm its purity (>98%), meeting stringent requirements for high-throughput screening applications.

Market trends indicate rising interest in 6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCl across North America and Asia-Pacific regions, driven by increased R&D investments in targeted therapies. Suppliers often receive queries about "bulk pricing for research chemicals" and "custom synthesis of pyridine derivatives," underscoring its commercial significance. Proper storage at 2-8°C under inert atmosphere ensures stability, addressing common concerns about "handling sulfonyl chlorides."

Innovative applications continue to emerge, particularly in proteolysis-targeting chimera (PROTAC) development and covalent inhibitor design. The compound's ability to introduce sulfonamide linkages makes it valuable for creating bioconjugates and fluorescent probes. These applications respond to trending searches about "chemical tools for protein degradation" and "small molecule modulators."

Quality control protocols for 1346510-61-9 typically involve mass spectrometry verification and residual solvent analysis, addressing industry demands for "high-purity building blocks." The compound's compatibility with parallel synthesis techniques positions it favorably for combinatorial chemistry approaches gaining traction in AI-accelerated drug discovery platforms.

Environmental and safety considerations for 6-(4-morpholinyl)-3-pyridinesulfonyl chloride HCl follow standard laboratory protocols, with particular attention to moisture-sensitive handling. This aligns with increasing searches for "sustainable chemical processes" and "benign by design" principles in modern synthetic chemistry.

The future outlook for this compound appears promising, especially in developing next-generation therapeutics targeting protein-protein interactions. Its structural features cater to emerging needs in "fragment-based drug discovery" and "allosteric modulator development," frequently discussed in recent medicinal chemistry literature.